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Compound of Interest

Compound Name: 3-Hydroxypromazine

Cat. No.: B130020 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of chemical compounds is paramount to protecting both personnel and the

environment. This guide provides essential, step-by-step procedures for the proper disposal of

3-Hydroxypromazine, a metabolite of promazine, aligning with established laboratory safety

and chemical handling protocols. Adherence to these guidelines is critical due to the

compound's potential physiological activity and environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to handle 3-Hydroxypromazine with the

care required for hazardous materials. The compound is a physiologically active substance that

may pose risks to reproductive health and has long-lasting toxic effects on aquatic life.

Personal Protective Equipment (PPE):

Wear protective gloves, clothing, eye protection, and face protection.

Work under a chemical fume hood to avoid inhalation of any dust or aerosols.

In Case of Exposure:

Inhalation: Move to fresh air and seek medical attention.

Skin Contact: Immediately remove all contaminated clothing and rinse the skin with water.
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and consult an ophthalmologist.

Ingestion: Rinse mouth with water and seek immediate medical attention. Do not induce

vomiting.[1]

Step-by-Step Disposal Protocol
The disposal of 3-Hydroxypromazine must comply with federal, state, and local regulations for

hazardous pharmaceutical waste.[2][3][4] Improper disposal, such as flushing down the drain

or mixing with regular trash, is prohibited and can lead to environmental contamination.[3]

Segregation and Labeling:

Segregate 3-Hydroxypromazine waste from non-hazardous laboratory waste.

Use a designated, leak-proof, and clearly labeled hazardous waste container. The label

should include the chemical name ("3-Hydroxypromazine"), the words "Hazardous

Waste," and any other information required by your institution's environmental health and

safety (EHS) department.

Waste Collection:

Collect all materials contaminated with 3-Hydroxypromazine, including unused product,

empty containers, and contaminated labware (e.g., pipette tips, gloves), in the designated

hazardous waste container.

For spills, collect the spillage and place it in the hazardous waste container.

Storage:

Store the sealed hazardous waste container in a secure, well-ventilated area, away from

incompatible materials.

The storage area should be locked or otherwise accessible only to authorized personnel.

Arranging for Disposal:
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Contact your institution's EHS department or a licensed hazardous waste disposal

contractor to arrange for the pickup and disposal of the waste.

Ensure that the disposal is conducted at an approved and permitted waste disposal facility,

which will typically involve incineration for hazardous pharmaceutical waste.[3][4]

Documentation:

Maintain accurate records of the amount of 3-Hydroxypromazine waste generated and

disposed of, in accordance with your institution's policies and regulatory requirements.

Regulatory and Safety Data Summary
Data Point Information Source

Regulatory Oversight

Environmental Protection

Agency (EPA), Drug

Enforcement Administration

(DEA), State and Local

Regulations

[2][3]

Primary Disposal Method
Incineration at a permitted

hazardous waste facility
[3]

Hazard Statements

May damage fertility or the

unborn child. Toxic to aquatic

life with long lasting effects.

Prohibited Disposal
Do not dispose of down the

drain or in regular trash.
[3]

Personnel Training

All employees handling

hazardous waste

pharmaceuticals must be

trained on proper procedures.

[3]

Experimental Protocols Cited
The procedures outlined in this document are based on standard protocols for the handling and

disposal of hazardous pharmaceutical waste as mandated by regulatory bodies such as the
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EPA under the Resource Conservation and Recovery Act (RCRA).[2][3][4] Specific

experimental use of 3-Hydroxypromazine should be governed by detailed protocols

developed by the research institution, which must include a comprehensive waste

management plan.

Disposal Workflow Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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